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Compound of Interest

Compound Name: Toluene formaldehyde

Cat. No.: B15481854

An In-depth Technical Guide to Toluene Sulfonamide-Formaldehyde Resin

Introduction

Toluene sulfonamide-formaldehyde resin (TSFR), also known as tosylamide/formaldehyde
resin, is a synthetic polymer resulting from the condensation reaction between p-
toluenesulfonamide and formaldehyde.[1] This resin is valued for its film-forming properties,
ability to enhance adhesion and gloss, and its role as a plasticizer.[2][3] It finds extensive use in
various industrial and consumer products, most notably in nail lacquers, coatings, and
adhesives.[2][4] This technical guide provides a comprehensive overview of TSFR, including its
chemical identity, physical and chemical properties, a detailed experimental protocol for its
synthesis, and its primary applications.

Chemical Identity and Molecular Formula

The chemical identity and molecular formula for toluene sulfonamide-formaldehyde resin are
summarized in the table below. The molecular formula represents the repeating unit of the
polymer.
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Identifier

Value

Chemical Name

Toluene sulfonamide-formaldehyde resin

CAS Number

25035-71-6

Molecular Formula

(CsHaNO2S-CH20)n

Synonyms

Tosylamide/formaldehyde resin, p-
Toluenesulfonamide-formaldehyde resin, Poly(p-

toluenesulfonamide-co-formaldehyde)[2]

Physicochemical Properties

Toluene sulfonamide-formaldehyde resin is typically a hard, colorless to pale yellow solid with a

faint odor.[5] A selection of its key physicochemical properties is presented in the following

table.
Property Value
Melting Point 82 °C[2]
Boiling Point 322.2 °C at 760 mmHg[2]
Flash Point 148.6 °C[2]

Solid Content

78-82% (for liquid forms)[6]

Acid Value

<0.6 mgKOHY/g[6]

Free Formaldehyde

<0.29%][6]

Viscosity (25°C) 7000-20000 mPa:s (for liquid forms)[6]
Soluble in alcohols, ethers, ketones, esters, and
Solubility aromatic hydrocarbons. Insoluble in aliphatic

hydrocarbons and water.[5]

Experimental Protocols

Synthesis of Toluene Sulfonamide-Formaldehyde Resin
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The synthesis of TSFR is achieved through the condensation polymerization of p-
toluenesulfonamide and formaldehyde. The reaction can be catalyzed by either acidic or basic
conditions. A general experimental protocol is outlined below, based on established principles
of formaldehyde resin synthesis.[7]

Materials:

e p-Toluenesulfonamide

o Formaldehyde (37% aqueous solution, formalin)

e Sodium hydroxide (for basic catalysis) or a strong acid (for acidic catalysis)

o Reaction vessel equipped with a mechanical stirrer, reflux condenser, and thermometer
e Heating mantle

Procedure:

e Charging the Reactor: The reaction vessel is charged with p-toluenesulfonamide and
formaldehyde solution, typically in equimolar proportions.[5]

o Catalyst Addition: The pH of the reaction mixture is adjusted. For basic catalysis, a dilute
solution of sodium hydroxide is added to achieve a pH between 8 and 9. For acidic catalysis,
a small amount of a strong acid is added.

e Reaction: The mixture is heated to a temperature of 70-80°C with continuous stirring. The
reaction is allowed to proceed under reflux for a period of 2 to 4 hours.

» Monitoring the Reaction: The progress of the reaction can be monitored by measuring the
viscosity of the mixture.

o Dehydration: Once the desired degree of polymerization is achieved, water is removed from
the resin by vacuum distillation.

» Cooling and Solidification: The molten resin is then cooled to room temperature to obtain a
solid product.
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Synthesis and Curing Workflow

Synthesis and Curing Workflow of TSFR
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Caption: A diagram illustrating the synthesis of toluene sulfonamide-formaldehyde resin and its
subsequent curing process.

Applications in Research and Drug Development

While not a pharmaceutical active ingredient itself, toluene sulfonamide-formaldehyde resin
has applications in areas relevant to drug development and research:

» Coatings for Pharmaceutical Products: Due to its film-forming properties, TSFR can be
investigated for use in coatings for tablets and capsules to modify drug release profiles or
provide a protective barrier.

e Adhesives in Medical Devices: Its adhesive properties make it a candidate for use in the
assembly of medical devices and diagnostic kits.[2]

 Plasticizer in Drug-Eluting Polymers: In the development of drug-eluting medical devices,
TSFR could be explored as a plasticizer to modify the mechanical properties and drug
release kinetics of the polymer matrix.

Safety and Handling

Toluene sulfonamide-formaldehyde resin is considered to have low acute toxicity.[S] However, it
is a known skin sensitizer and can cause allergic contact dermatitis, particularly in the context
of its use in nail polishes.[3] Appropriate personal protective equipment, including gloves and
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safety glasses, should be worn when handling this material. Work should be conducted in a
well-ventilated area to avoid inhalation of any dust or fumes that may be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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